![molecular formula C12H16N2O2 B7512329 6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide](/img/structure/B7512329.png)
6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide
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Overview
Description
6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry. This compound is also known as J147 and has been extensively studied for its neuroprotective properties and potential therapeutic use in treating Alzheimer's disease.
Mechanism of Action
The mechanism of action of 6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide is not fully understood, but it is believed to work through multiple pathways. It has been shown to increase the production of proteins that protect neurons from oxidative stress and reduce inflammation in the brain. It also increases the production of proteins that are involved in the formation and maintenance of synapses, which are essential for proper brain function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in the brain, protect neurons from oxidative stress, and improve cognitive function. It has also been shown to increase the production of proteins that are involved in the formation and maintenance of synapses, which are essential for proper brain function.
Advantages and Limitations for Lab Experiments
One advantage of using 6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide in lab experiments is its potential therapeutic use in treating neurodegenerative diseases. It has also been shown to be safe and well-tolerated in animal studies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic use.
Future Directions
There are several future directions for research on 6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide. One direction is to further elucidate its mechanism of action and optimize its therapeutic use in treating neurodegenerative diseases. Another direction is to study its potential use in other fields, such as chemistry and biology. Finally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicine, biology, and chemistry. Its potential therapeutic use in treating neurodegenerative diseases, particularly Alzheimer's disease, has been extensively studied. Further research is needed to fully understand its mechanism of action and optimize its therapeutic use.
Synthesis Methods
The synthesis of 6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide involves the reaction of two compounds, curcumin and cyclohexyl bisphenol A. The reaction takes place in the presence of a catalyst and a solvent, and the product is obtained through a series of purification steps. The synthesis method has been optimized to increase the yield of the product and to reduce the impurities.
Scientific Research Applications
6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide has been extensively studied for its potential therapeutic use in treating Alzheimer's disease. It has been shown to improve cognitive function, reduce inflammation, and protect neurons from oxidative stress. It has also been studied for its potential use in treating other neurodegenerative diseases such as Parkinson's disease and Huntington's disease.
properties
IUPAC Name |
6-methyl-N-(oxolan-3-ylmethyl)pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-9-3-2-4-11(14-9)12(15)13-7-10-5-6-16-8-10/h2-4,10H,5-8H2,1H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXIGBPCXYBIQBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)NCC2CCOC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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